Cas no 89882-46-2 (1H-Imidazole-1,5-dibutanol)

• Product Name: 1H-Imidazole-1,5-dibutanol
• CAS No: 89882-46-2
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 585886
• PubChem ID: 71326757
• Update Time: 2025-04-19

1H-Imidazole-1,5-dibutanol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1,5-dibutanol
• 4-[3-(4-hydroxybutyl)imidazol-4-yl]butan-1-ol
• DTXSID50755896
• 89882-46-2
• 4,4'-(1H-Imidazole-1,5-diyl)di(butan-1-ol)

• Inchi： 1S/C11H20N2O2/c14-7-3-1-5-11-9-12-10-13(11)6-2-4-8-15/h9-10,14-15H,1-8H2
• InChI Key： UAKITDXTJUWDEE-UHFFFAOYSA-N
• SMILES： OCCCCN1C=NC=C1CCCCO

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.3Ų